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Compound Name: 4-Bromo-3-iodopyridine
CAS No.: 89167-20-4
Cat. No.: B1524867
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Executive Summary

4-Bromo-3-iodopyridine (CAS 89167-20-4) is a di-halogenated heterocyclic building block
characterized by orthogonal reactivity.[1][2][3] Its structural uniqueness lies in the electronic
differentiation between the C3 and C4 positions. The C3-iodine bond is activated for palladium-
catalyzed oxidative addition, while the C4-bromine bond is activated for nucleophilic aromatic

substitution (

) due to the para-electron-withdrawing effect of the pyridine nitrogen. This duality allows
researchers to sequentially functionalize the pyridine ring with high regiocontrol, making it an
indispensable scaffold in the synthesis of kinase inhibitors and complex pharmaceutical agents.

Physicochemical Profile

The following data aggregates experimentally validated properties and calculated descriptors
essential for laboratory handling and method development.

Table 1: Core Physical Properties
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Property Value

Note/Condition

CAS Number 89167-20-4

Distinct from isomers 3-bromo-
4-iodo (89167-19-1)

Molecular Formula

Molecular Weight 283.89 g/mol
Appearance White to off-white solid Crystalline powder
) ) Confirmed experimental range
Melting Point 77-78°C
[1]
N ) ) Decomposes prior to boiling at
Boiling Point ~296 °C (Predicted)
atm pressure
) ) High density due to heavy
Density 2.347 g/cm3 (Predicted)
halogens
. Poor solubility in
Solubility DCM, EtOAc, DMSO, MeOH
water/hexanes
) ] Nitrogen basicity is reduced by
pKa ~2.0 (Conjugate acid)

halogens

Structural Characterization (NMR Signature)

While raw spectral data varies by solvent, the substitution pattern dictates a specific splitting

motif utilized for structural validation.

e H NMR (Characteristic Pattern):

o ~8.8 ppm (s, 1H, H-2): Highly deshielded singlet due to adjacency to Nitrogen and lodine.

o ~8.3 ppm (d, 1H, H-6): Doublet (
Hz),
-proton to Nitrogen.

o ~7.6 ppm (d, 1H, H-5): Doublet (
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Hz),
-proton, shielded relative to H-6.

o Note: Coupling constants (

) reflect typical pyridine ortho-coupling.

Orthogonal Reactivity Guide

The primary value of 4-bromo-3-iodopyridine is its ability to undergo site-selective reactions.

This is not random; it is governed by distinct physical-organic principles.

Mechanism of Selectivity

C3-lodine (Metal-Catalyzed Coupling): The C-I bond is weaker and more polarizable than the
C-Br bond. In Pd(0) catalyzed reactions (Suzuki, Stille, Sonogashira), oxidative addition
occurs preferentially at the C-I bond.

C4-Bromine (Nucleophilic Substitution): The C4 position is para to the pyridine nitrogen. The
nitrogen atom acts as an electron sink (similar to a nitro group in benzene), stabilizing the
Meisenheimer complex intermediate during

. The C3 position is not activated for

Reactivity Map

The following diagram illustrates the divergent synthetic pathways available from this single

scaffold.

Pd(0), Ar-B(OH)2
Base, RT to 60°C

Path A: C3-Functionalization | ______ | FastOAatC-I 3-Aryl-4-bromopyridine

(Suzuki/stille/Sonogashira) (Retention of C4-Br)

Path B: C4-Functionalization | _ Addition-Elimination at C4 _ (R EET A
(SNAr / Amination) (Retention of C3-1)

4-Bromo-3-iodopyridine
(CAS 89167-20-4)

HNR2, Heat
(Nucleophilic Attack)
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Click to download full resolution via product page

Figure 1: Divergent synthetic pathways demonstrating the orthogonal reactivity of the C3-I and
C4-Br bonds.

Experimental Protocols

These protocols are designed to be self-validating. If the selectivity is lost (e.g., mixtures of
products), it indicates catalyst over-activity (Path A) or excessive temperature (Path B).

Protocol A: Regioselective Suzuki Coupling at C3

Objective: Couple an aryl boronic acid to the C3 position while leaving the C4-Br intact.

e Reagents:

[e]

4-Bromo-3-iodopyridine (1.0 equiv)[2]

o

Aryl Boronic Acid (1.1 equiv)

[¢]

Catalyst:
(5 mol%) or
(for sterically hindered substrates).

Base:

[e]

(2.0 M aq, 3.0 equiv).

[e]

Solvent: DME/Water or Toluene/EtOH/Water (degassed).
e Procedure:

o Charge reaction vessel with halide, boronic acid, and catalyst under inert atmosphere (

or Ar).

o Add degassed solvents and base.
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o Critical Step: Stir at Room Temperature initially. Only heat to 40-60°C if conversion is slow.
High heat (>80°C) may promote minor coupling at C4.

o Monitor by LCMS. The C-I bond reacts significantly faster; disappearance of starting
material with formation of the mono-coupled product confirms success.

» Validation: The product should show a mass shift corresponding to -I +Ar, but retain the
isotopic pattern of Bromine (

1:1 ratio).

Protocol B: Nucleophilic Aromatic Substitution () at C4

Objective: Displace the C4-Bromine with an amine or alkoxide.

e Reagents:
o 4-Bromo-3-iodopyridine (1.0 equiv)[2]
o Nucleophile (e.g., Morpholine, Primary Amine) (1.2 - 2.0 equiv).
o Base:

or
(2.0 equiv) if using neutral amines; NaH if using alcohols.

o Solvent: DMF, DMSO, or NMP (Polar aprotic solvents accelerate

e Procedure:
o Dissolve substrate in solvent.
o Add base and nucleophile.[4][5]
o Heat to 80-100°C.

o Note: The C3-lodine is sterically bulky but electronically stable to these conditions.
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» Validation: NMR will show the loss of the characteristic C4-Br regiochemistry. The C3-I signal
(deshielded singlet) should remain intact.

Handling & Stability

o Storage: Store at 2-8°C under inert gas. lodinated pyridines can be light-sensitive; store in
amber vials or wrap in foil.

o Safety:
o H302: Harmful if swallowed.
o H315/H319: Causes skin and serious eye irritation.
o Use standard PPE (gloves, goggles, fume hood).

« Stability: Avoid strong oxidizers. The C-1 bond is labile to lithium-halogen exchange; avoid
treatment with n-BuLi unless directed lithiation is intended.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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